1-(2,4-Dichlorophenoxy)-3-fluoro-2-nitrobenzene

• CAS RN: 827579-40-8
• Molecular Formula: C12H6Cl2FNO3
• Molecular Weight: 302.08 g/mol
• IUPAC Name: 1-(2,4-dichlorophenoxy)-3-fluoro-2-nitrobenzene
• InChI: InChI=1S/C12H6Cl2FNO3/c13-7-4-5-10(8(14)6-7)19-11-3-1-2-9(15)12(11)16(17)18/h1-6H
• InChI Key: WKKXJNNFQFNTPN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)[N+](=O)[O-])OC2=C(C=C(C=C2)Cl)Cl

Description

1-(2,4-Dichlorophenoxy)-3-fluoro-2-nitrobenzene is a useful research compound. Its molecular formula is C12H6Cl2FNO3 and its molecular weight is 302.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere, 2,4-dichlorophenol (500 mg, 3.067 mmol) was diluted in DMF (15 mL). Cesium carbonate (3 g, 9.202 mmol) was then added followed by 2,5-difluoronitro-benzene (976 mg, 6.135 mmol). The reaction was heated to 90° C. and allowed to stir for 12 hours. Then, 500 uL of water was added and was heated for an additional 4 hours. The reaction was then quenched with water (30 mL) and extracted with ethyl acetate (3×60 mL). The organic extracts were dried over sodium sulfate and concentrated. Silica gel chromatography (5%-20% EtOAc/hexanes) gave 1-(2,4-dichlorophenoxy)-3-fluoro-2-nitrobenzene (257 mg, 30%).